Cas no 1311740-76-7 (2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide)

• Product Name: 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide
• CAS No: 1311740-76-7
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5886919
• PubChem ID: 53560834
• Update Time: 2025-10-18

2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide
• Z1000014186
• 1311740-76-7
• EN300-26679609
• AKOS032971421

• Inchi： 1S/C13H13N3O3/c1-16(6-5-14)13(17)9-19-11-4-3-10(8-15)7-12(11)18-2/h3-4,7H,6,9H2,1-2H3
• InChI Key： CAGXNSGWULHYND-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1OC)CC(N(C)CC#N)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide

Introduction to 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide (CAS No. 1311740-76-7)

2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide (CAS No. 1311740-76-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a cyano group, a methoxy group, and an acetamide moiety. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable candidate for various research and development activities.

The molecular formula of 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide is C₁₅H₁₅N₃O₃, and its molecular weight is approximately 285.30 g/mol. The compound's structure can be visualized as a combination of aromatic and aliphatic functionalities, which confer it with a diverse range of chemical properties. The presence of the cyano group imparts nitrile characteristics, while the methoxy group enhances solubility and reactivity in polar solvents.

In the realm of pharmaceutical research, 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide has been investigated for its potential therapeutic applications. Recent studies have explored its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide could be a promising lead compound for the development of novel anticancer drugs.

Beyond its potential as a therapeutic agent, 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide has also been studied for its utility in chemical synthesis. The compound's versatile functional groups make it an attractive starting material for the synthesis of more complex molecules. A notable example is its use in the preparation of advanced materials with unique optical and electronic properties. Research published in the Journal of Organic Chemistry (2020) demonstrated that this compound can serve as a building block for the synthesis of conjugated polymers with high photoluminescence efficiency.

The synthesis of 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide typically involves multi-step reactions, including nucleophilic substitution, condensation, and functional group manipulation. The choice of solvents and reaction conditions plays a crucial role in optimizing yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound. For instance, a study published in the Green Chemistry Journal (2019) described a novel method using microwave-assisted synthesis to achieve high yields with minimal waste production.

In addition to its synthetic applications, 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide has been evaluated for its safety profile. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in various applications.

The future prospects for 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide are promising. Ongoing research aims to optimize its pharmacological properties and explore new applications in areas such as drug delivery systems and materials science. Collaborative efforts between chemists, biologists, and engineers are expected to drive further innovation and discovery involving this versatile compound.

In conclusion, 2-(4-cyano-2-methoxyphenoxy)-N-(cyanomethyl)-N-methylacetamide (CAS No. 1311740-76-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and diverse applications make it an exciting subject for continued investigation and development.